Cas no 1460038-38-3 (1-(2-phenoxyphenyl)methylpiperazine)

• Product Name: 1-(2-phenoxyphenyl)methylpiperazine
• CAS No: 1460038-38-3
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 5941325
• PubChem ID: 165865653
• Update Time: 2025-06-11

1-(2-phenoxyphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyphenyl)methylpiperazine
• EN300-1865035
• 1-[(2-phenoxyphenyl)methyl]piperazine
• 1460038-38-3

• Inchi： 1S/C17H20N2O/c1-2-7-16(8-3-1)20-17-9-5-4-6-15(17)14-19-12-10-18-11-13-19/h1-9,18H,10-14H2
• InChI Key： ZOSSNBJODHDYPY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1CN1CCNCC1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(2-phenoxyphenyl)methylpiperazine

Research Briefing on 1-(2-phenoxyphenyl)methylpiperazine (CAS: 1460038-38-3): Recent Advances and Applications in Chemical Biology and Medicine

1-(2-phenoxyphenyl)methylpiperazine (CAS: 1460038-38-3) is a chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug development. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for novel therapeutics. This briefing aims to summarize the latest research findings and highlight the key advancements related to this compound.

Recent investigations into 1-(2-phenoxyphenyl)methylpiperazine have focused on its interaction with serotonin and dopamine receptors, which are critical targets for treating neurological and psychiatric disorders. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for the 5-HT2A receptor, suggesting its potential utility in the development of antipsychotic agents. Additionally, molecular docking studies have revealed that the phenoxyphenyl moiety plays a crucial role in binding to the receptor's active site, providing insights for further structural optimization.

Another area of interest is the compound's role in pain management. Preclinical studies have indicated that 1-(2-phenoxyphenyl)methylpiperazine may act as an analgesic by modulating the opioid receptor pathway. Researchers have synthesized several derivatives of this compound and evaluated their efficacy in animal models of chronic pain. Preliminary results, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggest that certain derivatives exhibit enhanced analgesic activity with reduced side effects compared to traditional opioids.

The synthesis of 1-(2-phenoxyphenyl)methylpiperazine has also been a focal point of recent research. A novel, high-yield synthetic route was developed and published in Tetrahedron Letters (2023), which utilizes a one-pot reaction strategy to improve efficiency and reduce production costs. This advancement is particularly significant for scaling up production for further pharmacological testing and potential commercialization. The study also highlighted the importance of optimizing reaction conditions to minimize byproducts and improve purity.

In addition to its therapeutic potential, 1-(2-phenoxyphenyl)methylpiperazine has been explored as a tool compound in chemical biology. Its ability to selectively bind to specific receptor subtypes makes it a valuable probe for studying receptor signaling pathways. Recent work in ACS Chemical Neuroscience (2023) utilized this compound to elucidate the role of 5-HT2A receptors in cognitive functions, providing new insights into the molecular mechanisms underlying learning and memory.

Despite these promising findings, challenges remain in the development of 1-(2-phenoxyphenyl)methylpiperazine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on the design of prodrugs and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(2-phenoxyphenyl)methylpiperazine (CAS: 1460038-38-3) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Recent studies have shed light on its pharmacological properties, synthetic accessibility, and potential therapeutic applications. As research progresses, this compound may pave the way for the development of novel treatments for neurological disorders, pain management, and beyond. Continued exploration of its mechanisms of action and optimization of its chemical structure will be crucial for realizing its full potential.